Cas no 2375259-96-2 (1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1))

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1)
• CAS No: 2375259-96-2
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5842571
• PubChem ID: 145867321
• Update Time: 2025-06-26

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1)
• 2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid hydrochloride
• 1H,2H,3H-pyrrolo[2,3-b]pyridine-4-carboxylic acid hydrochloride
• 2375259-96-2
• CS-0375711
• 2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid;hydrochloride
• EN300-7436876

• Inchi： 1S/C8H8N2O2.ClH/c11-8(12)6-2-4-10-7-5(6)1-3-9-7;/h2,4H,1,3H2,(H,9,10)(H,11,12);1H
• InChI Key： LXWJGCRYFRNICE-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C2NCCC=12)(=O)O.Cl

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1)

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) (CAS No. 2375259-96-2): A Comprehensive Overview

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) (CAS No. 2375259-96-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

The chemical structure of 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) is characterized by a fused pyrrole and pyridine ring system with a carboxylic acid group at the 4-position. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. The unique arrangement of functional groups in this molecule contributes to its pharmacological profile and potential as a lead compound in drug discovery.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) has been extensively studied in recent years. One common approach involves the condensation of an appropriate pyrrole derivative with a pyridine carboxylic acid followed by reduction to form the dihydro compound. The final step typically involves the formation of the hydrochloride salt to improve solubility and stability. Various catalysts and reaction conditions have been explored to optimize the yield and purity of the final product.

In terms of biological properties, 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) has shown promising activity in several areas. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on kinases such as MAPK and PI3K, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

Moreover, 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in developing new therapies for inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) has been used as a building block in the synthesis of more complex molecules with enhanced biological activities. Researchers have explored its utility in combinatorial chemistry and high-throughput screening platforms to identify novel compounds with improved pharmacological profiles.

The safety profile of 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) is another important aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-, hydrochloride (1:1) (CAS No. 2375259-96-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis methods, biological activities, and safety profile will undoubtedly contribute to the advancement of drug discovery efforts in various disease areas.